Cas no 2227955-33-9 (rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid)

• Product Name: rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid
• CAS No: 2227955-33-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5777938
• PubChem ID: 165515471
• Update Time: 2025-10-18

rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2227955-33-9
• EN300-1525744
• rac-2-[(1R,2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopentyl]acetic acid
• rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid

• Inchi： 1S/C26H30N2O5/c1-16(13-24(29)28-23-12-6-7-17(23)14-25(30)31)27-26(32)33-15-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,16-17,22-23H,6-7,12-15H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17-,23+/m0/s1
• InChI Key： YQVIRJUFYUKKJH-KMXYETGPSA-N
• SMILES： OC(C[C@@H]1CCC[C@H]1NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid

Research Brief on rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid (CAS: 2227955-33-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid (CAS: 2227955-33-9) as a key intermediate in peptide synthesis and drug development. This compound, characterized by its unique cyclopentylacetic acid backbone and Fmoc-protected amino group, has been extensively studied for its role in facilitating the synthesis of complex peptides and peptidomimetics. The following brief synthesizes the latest research findings and applications of this compound, providing insights into its chemical properties, synthetic utility, and potential therapeutic implications.

The compound's structural features, including the Fmoc-protected amino group and the cyclopentylacetic acid moiety, render it highly versatile in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its efficacy in the synthesis of cyclic peptides, which are increasingly recognized for their enhanced stability and bioavailability compared to linear counterparts. Researchers have leveraged the compound's stereochemical properties to achieve high diastereoselectivity in peptide coupling reactions, a critical factor in the production of enantiomerically pure therapeutics.

One notable application of rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid is in the development of targeted therapies for neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry reported its use as a building block for the synthesis of peptide-based inhibitors of amyloid-beta aggregation, a hallmark of Alzheimer's disease. The compound's ability to incorporate into peptide chains without inducing racemization was highlighted as a key advantage, enabling the production of highly specific inhibitors with minimal off-target effects.

Further investigations into the compound's physicochemical properties have revealed its potential in improving drug delivery systems. Its amphiphilic nature, conferred by the cyclopentylacetic acid group, enhances membrane permeability, making it an attractive candidate for the design of cell-penetrating peptides (CPPs). Recent in vitro studies have shown that peptides synthesized using this intermediate exhibit improved cellular uptake and intracellular stability, addressing longstanding challenges in peptide-based drug delivery.

From a synthetic chemistry perspective, advancements in the scalable production of rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid have been reported. A 2024 patent application detailed an optimized synthetic route that reduces the number of purification steps while maintaining high enantiomeric purity (>99%). This development is particularly significant for industrial-scale applications, where cost-effectiveness and reproducibility are paramount.

In conclusion, rac-2-(1R,2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopentylacetic acid (CAS: 2227955-33-9) continues to emerge as a valuable tool in peptide-based drug discovery and development. Its unique structural features and synthetic versatility position it at the forefront of innovations in medicinal chemistry. Future research directions may explore its applications in other therapeutic areas, such as oncology and infectious diseases, as well as further optimization of its synthetic protocols for broader industrial adoption.